![molecular formula C11H15ClN2OS B3986942 N-(3-chloro-2-methylphenyl)-N'-(3-hydroxypropyl)thiourea](/img/structure/B3986942.png)
N-(3-chloro-2-methylphenyl)-N'-(3-hydroxypropyl)thiourea
Overview
Description
N-(3-chloro-2-methylphenyl)-N'-(3-hydroxypropyl)thiourea is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a thiourea derivative that has been synthesized through a specific method and has been found to exhibit interesting biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(3-chloro-2-methylphenyl)-N'-(3-hydroxypropyl)thiourea is not fully understood. However, studies have suggested that this compound may exert its effects by inhibiting the activity of certain enzymes and signaling pathways involved in cancer progression and inflammation. It has also been suggested that this compound may induce cell death in cancer cells through various mechanisms.
Biochemical and Physiological Effects:
This compound has been found to exhibit interesting biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to reduce inflammation and oxidative stress in various animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-chloro-2-methylphenyl)-N'-(3-hydroxypropyl)thiourea in lab experiments is its high purity and yield. This makes it suitable for large-scale production and use in various assays and experiments. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in certain experiments.
Future Directions
There are several future directions for research on N-(3-chloro-2-methylphenyl)-N'-(3-hydroxypropyl)thiourea. One area of interest is in the development of more efficient synthesis methods that can improve yield and purity. Another area of interest is in the elucidation of the compound's mechanism of action, which can provide insights into its potential applications in various diseases. Additionally, further studies are needed to investigate the compound's safety and toxicity profile, as well as its potential interactions with other drugs and therapies.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-N'-(3-hydroxypropyl)thiourea has been found to have potential applications in various scientific research fields. One of the primary areas of interest is in the field of cancer research, where this compound has been shown to exhibit anti-cancer properties. It has also been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.
properties
IUPAC Name |
1-(3-chloro-2-methylphenyl)-3-(3-hydroxypropyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN2OS/c1-8-9(12)4-2-5-10(8)14-11(16)13-6-3-7-15/h2,4-5,15H,3,6-7H2,1H3,(H2,13,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJMRLUMYWKEOCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=S)NCCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.77 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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